1-(1-Propylcyclopropyl)ethan-1-one

• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: 1-(1-propylcyclopropyl)ethanone
• InChI: InChI=1S/C8H14O/c1-3-4-8(5-6-8)7(2)9/h3-6H2,1-2H3
• InChI Key: BYFMEKPOPJLSBD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC1)C(=O)C

Description

1-(1-Propylcyclopropyl)ethan-1-one is a cyclopropane-containing ketone characterized by a propyl substituent directly attached to the cyclopropane ring, which is fused to an ethanone moiety. Cyclopropane rings are known to introduce significant steric strain and electronic effects, which influence the compound’s reactivity and physical properties. The propyl group may enhance lipophilicity compared to smaller substituents, suggesting applications in pharmaceutical or agrochemical research where membrane permeability is critical.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(1-Propylcyclopropyl)ethan-1-one can be synthesized through several methods. One common approach involves the reaction of cyclopropylmethyl ketone with propylmagnesium bromide in the presence of a catalyst. The reaction typically occurs under controlled temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods: In an industrial setting, the production of 1-(1-Propylcyclopropyl)ethan-1-one may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as distillation and chromatography, are common practices in industrial production.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Propylcyclopropyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ketone group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like Grignard reagents or organolithium compounds are employed for substitution reactions.

Major Products:

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted ketones or alcohols, depending on the reagents used.

Scientific Research Applications

1-(1-Propylcyclopropyl)ethan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmacophore in drug design.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 1-(1-Propylcyclopropyl)ethan-1-one involves its interaction with specific molecular targets. The compound’s ketone group can form hydrogen bonds and other interactions with enzymes and receptors, influencing their activity. The cyclopropyl ring may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Physical Properties of Cyclopropane-Based Ethanones

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Synthesis Yield	Key Applications
1-(1-Propylcyclopropyl)ethan-1-one	C₆H₁₀O	98.14	Propyl on cyclopropane	Not reported	Not reported	Research target
1-Cyclopropyl-2-(phenylsulfonyl)ethan-1-one	C₁₁H₁₂O₃S	224.27	Cyclopropyl, sulfonyl	57–58	88%	Organic synthesis
1-(1-Chlorocyclopropyl)ethan-1-one	C₅H₇ClO	118.56	Chloro on cyclopropane	Not reported	Not reported	Synthetic intermediate
1-{2-[4-(Propan-2-yl)phenyl]cyclopropyl}ethan-1-one	C₁₄H₁₈O	202.29	Phenyl, isopropyl on cyclopropane	Not reported	Not reported	Material science research
2-(Dimethyl(oxo)-λ⁶-sulfanylidene)-1-(p-tolyl)ethan-1-one	C₁₀H₁₂O₂S	196.26	Sulfonylidene, p-tolyl	137.3–138.5	Not reported	Catalysis studies

Key Observations:

Steric and Electronic Effects :

• The propyl group in 1-(1-Propylcyclopropyl)ethan-1-one introduces steric bulk compared to smaller substituents like chlorine (in ) or sulfonyl groups (in ). This may reduce reactivity in nucleophilic additions but enhance stability in hydrophobic environments.
• Electron-withdrawing groups (e.g., sulfonyl in ) increase the electrophilicity of the ketone, facilitating reactions like nucleophilic substitution. In contrast, electron-donating groups (e.g., alkyl chains) may stabilize the carbonyl group.

Synthetic Accessibility :

• 1-Cyclopropyl-2-(phenylsulfonyl)ethan-1-one (88% yield via nucleophilic substitution ) demonstrates high synthetic efficiency, whereas the propyl-substituted analog may require tailored methods due to steric hindrance.
• Sulfonylidene derivatives (e.g., ) are synthesized via ruthenium-catalyzed reactions, highlighting the role of transition-metal catalysis in accessing complex cyclopropane derivatives.

Applications :

• Sulfonyl-containing analogs (e.g., ) are intermediates in medicinal chemistry due to their ability to participate in cross-coupling reactions.
• Aryl-substituted cyclopropanes (e.g., ) are explored in material science for their rigid, planar structures.
• The target compound’s propyl group may position it as a candidate for drug delivery systems or agrochemicals, where lipophilicity is advantageous.

Functional Group Comparisons

Key Findings:

• Sulfonylidene derivatives (e.g., ) exhibit unique reactivity in catalytic cycles, as demonstrated by DFT studies, making them valuable in asymmetric synthesis.
• Chlorocyclopropane ethanones (e.g., ) serve as versatile intermediates for further functionalization via cross-coupling or nucleophilic displacement.
• The absence of strong electron-withdrawing groups in 1-(1-Propylcyclopropyl)ethan-1-one may limit its utility in electrophilic reactions but enhance its compatibility with lipid-rich environments.

Biological Activity

1-(1-Propylcyclopropyl)ethan-1-one, a compound of interest in medicinal chemistry, has been investigated for its biological activities and potential therapeutic applications. This article synthesizes current research findings, including mechanisms of action, biological effects, and case studies, to provide a comprehensive overview of the compound's biological activity.

• Molecular Formula: C₇H₁₄O
• Molecular Weight: 114.19 g/mol
• Structure: The compound features a cyclopropyl ring attached to a propyl group and a ketone functional group, which influences its chemical reactivity and biological interactions.

The biological activity of 1-(1-Propylcyclopropyl)ethan-1-one is primarily attributed to its ability to interact with various biomolecular targets. The presence of the cyclopropyl moiety may enhance its lipophilicity, facilitating interactions with hydrophobic regions of proteins and membranes. This interaction can lead to modulation of enzyme activities and receptor functions, thereby influencing several biochemical pathways.

Antimicrobial Activity

Research indicates that 1-(1-Propylcyclopropyl)ethan-1-one exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, suggesting potential applications in treating infections.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents.

Anti-inflammatory Effects

The compound has also been studied for its anti-inflammatory properties. In particular, it has shown the ability to inhibit the production of pro-inflammatory cytokines in cell cultures, which could be beneficial in treating inflammatory diseases.

Case Study:
In a study involving human peripheral blood mononuclear cells (PBMCs), treatment with 1-(1-Propylcyclopropyl)ethan-1-one resulted in a significant reduction in interleukin (IL)-6 and IL-8 levels, indicating its potential as an anti-inflammatory agent .

Toxicological Profile

While the therapeutic potential is promising, understanding the toxicological profile is crucial. Preliminary studies indicate that 1-(1-Propylcyclopropyl)ethan-1-one has a low toxicity profile at therapeutic doses; however, further studies are necessary to establish safety margins and long-term effects.

Research Findings and Future Directions

Recent research efforts have focused on elucidating the structure-activity relationship (SAR) of 1-(1-Propylcyclopropyl)ethan-1-one. Variations in substituents on the cyclopropane ring have been shown to affect biological activity significantly.

Future Research Areas:

• Mechanistic Studies: Further investigation into the specific molecular pathways affected by this compound.
• In Vivo Studies: Conducting animal studies to evaluate efficacy and safety in a living organism.
• Formulation Development: Exploring different formulations for enhanced bioavailability.